Cas no 2640818-42-2 (1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide)

1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide is a specialized heterocyclic compound featuring a cyclopentyl-substituted thiazole core linked to a pyrrolidine-2-carboxamide moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting biological pathways involving enzyme inhibition or receptor modulation. The cyclopentyl group enhances lipophilicity, potentially improving membrane permeability, while the thiazole and pyrrolidine rings offer sites for further functionalization. The carboxamide functionality may contribute to hydrogen bonding interactions, enhancing binding affinity in target applications. Its well-defined molecular architecture makes it a candidate for exploratory research in drug discovery or as an intermediate in synthetic chemistry.
1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide structure
2640818-42-2 structure
Product Name:1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
CAS No:2640818-42-2
MF:C14H21N3OS
MW:279.40104174614
CID:5316640
PubChem ID:154830339
Update Time:2025-05-20

1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-Cyclopentyl-4-thiazolyl)methyl]-2-pyrrolidinecarboxamide
    • 2640818-42-2
    • F6755-5843
    • 1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
    • AKOS040725140
    • 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
    • Inchi: 1S/C14H21N3OS/c15-13(18)12-6-3-7-17(12)8-11-9-19-14(16-11)10-4-1-2-5-10/h9-10,12H,1-8H2,(H2,15,18)
    • InChI Key: VGMBDSPMADLSIW-UHFFFAOYSA-N
    • SMILES: S1C=C(CN2CCCC2C(N)=O)N=C1C1CCCC1

Computed Properties

  • Exact Mass: 279.14053348g/mol
  • Monoisotopic Mass: 279.14053348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • Density: 1.254±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 477.0±40.0 °C(Predicted)
  • pka: 15.99±0.20(Predicted)

1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6755-5843-2μmol
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
2μmol
$85.5 2023-09-07
Life Chemicals
F6755-5843-5μmol
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
5μmol
$94.5 2023-09-07
Life Chemicals
F6755-5843-10μmol
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
10μmol
$103.5 2023-09-07
Life Chemicals
F6755-5843-20μmol
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
20μmol
$118.5 2023-09-07
Life Chemicals
F6755-5843-1mg
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
1mg
$81.0 2023-09-07
Life Chemicals
F6755-5843-2mg
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
2mg
$88.5 2023-09-07
Life Chemicals
F6755-5843-3mg
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
3mg
$94.5 2023-09-07
Life Chemicals
F6755-5843-4mg
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
4mg
$99.0 2023-09-07
Life Chemicals
F6755-5843-5mg
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
5mg
$103.5 2023-09-07
Life Chemicals
F6755-5843-10mg
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
2640818-42-2
10mg
$118.5 2023-09-07

Additional information on 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide

Introduction to 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide (CAS No. 2640818-42-2)

1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide, with the CAS number 2640818-42-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by a thiazole ring and a cyclopentyl substituent, which contribute to its pharmacological properties.

The synthesis of 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide has been extensively studied in recent years. The compound is typically synthesized through a multi-step process involving the condensation of 4-(bromomethyl)-2-cyclopentylthiazole with pyrrolidine-2-carboxylic acid. The resulting product exhibits high purity and stability, making it suitable for various applications in drug discovery and development.

In terms of its biological activity, 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide has shown promising results in preclinical studies. Research has demonstrated that this compound possesses potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific signaling pathways involved in pain and inflammation. For instance, studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated pain.

Moreover, recent advancements in the understanding of neurodegenerative diseases have highlighted the potential of compounds like 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide in neuroprotection. Preclinical models have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. These findings suggest that 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide could be a valuable candidate for further investigation in the treatment of neurodegenerative conditions.

The pharmacokinetic profile of 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide has also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and shows good bioavailability. Additionally, it has a moderate half-life, which allows for once-daily dosing regimens in clinical settings.

In terms of safety, preclinical toxicology studies have indicated that 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide extend beyond its anti-inflammatory and neuroprotective properties. Recent research has explored its use as an adjuvant therapy in cancer treatment. Studies have shown that this compound can enhance the effectiveness of chemotherapy by sensitizing cancer cells to chemotherapeutic agents. This synergistic effect could potentially reduce the required dosage of chemotherapeutic drugs, thereby minimizing side effects and improving patient outcomes.

In conclusion, 1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide (CAS No. 2640818-42-) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the future of drug discovery and clinical practice.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.